Cas no 6336-59-0 (3-(2-Nitrophenoxy)propanoic acid)
6336-59-0 structure
Product Name:3-(2-Nitrophenoxy)propanoic acid
CAS No:6336-59-0
MF:C9H9NO5
MW:211.171462774277
MDL:MFCD09045698
CID:959953
PubChem ID:236434
Update Time:2025-04-19
3-(2-Nitrophenoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Nitrophenoxy)propanoic acid
- 3-(2-NITROPHENOXY)PROPIONIC ACID
- 3-(2-Nitro-phenoxy)-propionsaeure
- 3-(2-nitrophenyloxy)propionic acid
- 3-(o-nitrophenoxy)propionic acid
- NSC38949
- PubChem19210
- 3-(2-Nitrophenoxy)propionicAcid
- 5621AJ
- NE31193
- SY008328
- Z224635790
- CS-11184
- AKOS000129715
- CS-0249221
- EN300-42810
- A868164
- AC1665
- DB-073315
- DTXSID10284778
- NSC-38949
- NSC 38949
- SCHEMBL4867096
- MFCD09045698
- 6336-59-0
-
- MDL： MFCD09045698
- Inchi： 1S/C9H9NO5/c11-9(12)5-6-15-8-4-2-1-3-7(8)10(13)14/h1-4H,5-6H2,(H,11,12)
- InChI Key： AKIYJDFJPJUROC-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCC(=O)O
Computed Properties
- Exact Mass: 211.04800
- Monoisotopic Mass: 211.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 92.4
Experimental Properties
- Density: 1.38
- Melting Point: 121-123 °C
- Boiling Point: 373.7℃at760mmHg
- Flash Point: 179.8°C
- Refractive Index: 1.571
- PSA: 92.35000
- LogP: 1.97150
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(2-Nitrophenoxy)propanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2-Nitrophenoxy)propanoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(2-Nitrophenoxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB526397-250 mg |
3-(2-Nitrophenoxy)propionic acid; . |
6336-59-0 | 250MG |
€149.60 | 2023-04-17 | ||
| abcr | AB526397-1 g |
3-(2-Nitrophenoxy)propionic acid; . |
6336-59-0 | 1g |
€254.30 | 2023-04-17 | ||
| abcr | AB526397-5 g |
3-(2-Nitrophenoxy)propionic acid; . |
6336-59-0 | 5g |
€656.80 | 2023-04-17 | ||
| Apollo Scientific | OR470097-1g |
3-(2-Nitrophenoxy)propionic acid |
6336-59-0 | 1g |
£175.00 | 2023-09-02 | ||
| Apollo Scientific | OR470097-5g |
3-(2-Nitrophenoxy)propionic acid |
6336-59-0 | 5g |
£525.00 | 2023-09-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00545-1g |
3-(2-Nitrophenoxy)propionic Acid |
6336-59-0 | 95% | 1g |
¥1005.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00545-5g |
3-(2-Nitrophenoxy)propionic Acid |
6336-59-0 | 95% | 5g |
¥5329.0 | 2024-07-16 | |
| TRC | N901390-50mg |
3-(2-Nitrophenoxy)propanoic Acid |
6336-59-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N901390-100mg |
3-(2-Nitrophenoxy)propanoic Acid |
6336-59-0 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N901390-500mg |
3-(2-Nitrophenoxy)propanoic Acid |
6336-59-0 | 500mg |
$ 295.00 | 2022-06-03 |
3-(2-Nitrophenoxy)propanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
6336-59-0 (3-(2-Nitrophenoxy)propanoic acid) Related Products
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- 1253226-80-0(Propanoic acid, 3-(2,4-dinitrophenoxy)-2,2-dimethyl-, methyl ester)
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- 91004-46-5(3-3(-Nitrophenoxy)propionic Acid)
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